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Compound of Interest

3-Thio-pheneacrylic acid methyl!
Compound Name:
ester

cat. No.: B3386776

An In-depth Technical Guide to Methyl 3-
(thiophen-3-yl)acrylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 3-(thiophen-3-yl)acrylate is a substituted acrylate ester containing a thiophene
heterocycle. This document provides a comprehensive overview of its known physical and
chemical properties, detailed synthetic protocols, and spectral characterization data. Due to its
structural motifs, this compound is of interest to researchers in materials science and drug
discovery. This guide collates available data to serve as a foundational resource for
professionals working with or considering this molecule for their research endeavors.

Chemical Structure and Properties

Methyl 3-(thiophen-3-yl)acrylate possesses a central acrylic acid methyl ester core with a
thiophene ring attached at the beta position. The presence of the electron-rich thiophene ring
and the electron-withdrawing acrylate group imparts specific reactivity to the molecule. The
trans or (E)-isomer is generally the more stable and commonly synthesized form.

Table 1: Physical and Chemical Properties of (E)-Methyl 3-(thiophen-3-yl)acrylate
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Property Value Reference
Molecular Formula CsHs02S N/A
Molecular Weight 168.21 g/mol [1]
Appearance White solid [2]

Melting Point 48-49 °C [2]

Boiling Point Data not available N/A
Solubility Data not available N/A

CAS Number 135835-43-7 [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the unambiguous identification and characterization of

methyl 3-(thiophen-3-yl)acrylate.

Table 2: Spectroscopic Data for (E)-Methyl 3-(thiophen-3-yl)acrylate

Technique

Data

Reference

1H NMR

(400 MHz, CDCI3) 6 (ppm):
7.50 (d, J = 1.6 Hz, 1H), 7.29-
7.34 (m, 2H), 6.27 (d, J = 16.0
Hz, 1H), 3.80 (s, 3H, OMe)

[2]

13C NMR

Data not available for the 3-
isomer. For comparison, the
reported 13C NMR data for the
isomeric (E)-methyl 3-
(thiophen-2-ylacrylate is
available.

[3]

Infrared (IR)

Data not available

N/A

Mass Spectrometry (MS)

Data not available

N/A
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Synthesis of Methyl 3-(thiophen-3-yl)acrylate

Several synthetic routes can be employed for the preparation of methyl 3-(thiophen-3-

ylacrylate. The choice of method may depend on the availability of starting materials, desired

scale, and stereochemical outcome. Below are detailed experimental protocols for common

synthetic strategies.

Palladium-Catalyzed Heck Reaction

The Heck reaction provides a reliable method for the formation of the carbon-carbon double

bond by coupling an aryl halide with an alkene.[4]

Experimental Protocol:

Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add 3-bromothiophene (1.0 eq), methyl acrylate (1.5 eq), palladium(ll)
acetate (Pd(OAc)z, 0.02 eq), and tri(o-tolyl)phosphine (P(o-tol)s, 0.04 eq).

Solvent and Base: Add anhydrous triethylamine (EtsN, 2.0 eq) as both the base and solvent.

Reaction Conditions: Heat the reaction mixture to reflux (approximately 90-100 °C) under an
inert atmosphere (e.g., nitrogen or argon) for 12-24 hours. Monitor the reaction progress by
thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl
acetate and wash sequentially with 1 M HCI, saturated aqueous NaHCOs, and brine.

Purification: Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under
reduced pressure. Purify the crude product by column chromatography on silica gel (eluent:
hexane/ethyl acetate gradient) to afford (E)-methyl 3-(thiophen-3-yl)acrylate.

DOT Diagram: Heck Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. rsc.org [rsc.org]

3. Methyl 3-(2-thienyl)acrylate | CBH802S | CID 5709013 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Heck reaction - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [physical and chemical properties of methyl 3-(thiophen-
3-yl)acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3386776#physical-and-chemical-properties-of-
methyl-3-thiophen-3-yl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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